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Compound of Interest

Compound Name: Bis-Cbz-cyclen

Cat. No.: B8667295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-Cbz-cyclen, chemically known as 1,7-bis(benzyloxycarbonyl)-1,4,7,10-

tetraazacyclododecane, is a key intermediate in the synthesis of various macrocyclic chelators.

Its structure is based on the 1,4,7,10-tetraazacyclododecane (cyclen) ring, a versatile platform

for developing bifunctional chelating agents used in medical imaging and radiotherapy. The

attachment of two carbobenzyloxy (Cbz) protecting groups at the 1 and 7 positions of the

cyclen ring allows for regioselective functionalization of the remaining secondary amines at the

4 and 10 positions. This strategic protection is crucial for the synthesis of complex diagnostic

and therapeutic agents.

Chemical Structure and Properties
The fundamental structure of Bis-Cbz-cyclen consists of a twelve-membered ring containing

four nitrogen atoms, with Cbz groups attached to two non-adjacent nitrogens.

Table 1: Physicochemical Properties of Bis-Cbz-cyclen
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Property Value

Chemical Name
1,7-bis(benzyloxycarbonyl)-1,4,7,10-

tetraazacyclododecane

Synonyms Bis-Cbz-cyclen, 1,7-di-Cbz-cyclen

CAS Number 162148-45-0

Molecular Formula C₂₄H₃₂N₄O₄

Molecular Weight 440.54 g/mol

Synthesis of Bis-Cbz-cyclen
The synthesis of Bis-Cbz-cyclen is typically achieved through the selective protection of two of

the four nitrogen atoms of the cyclen macrocycle.

Experimental Protocol: Synthesis of 1,7-
bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane
This protocol is based on established methods for the N-protection of cyclen derivatives.

Materials:

1,4,7,10-Tetraazacyclododecane (cyclen)

Benzyl chloroformate (CbzCl)

Chloroform (CHCl₃)

Nitrogen (N₂) gas

Ice bath

Procedure:

A solution of cyclen (e.g., 3.0 g, 17.4 mmol) is prepared in chloroform (100 mL) in a round-

bottom flask equipped with a magnetic stirrer.
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The flask is placed in an ice bath to cool the solution to 0°C.

Under a nitrogen atmosphere, benzyl chloroformate (e.g., 6.2 mL, 43.5 mmol) is added

dropwise to the stirred solution.[1]

The reaction mixture is stirred overnight at room temperature, allowing the reaction to

proceed to completion.

Following the reaction, the solvent is removed under reduced pressure to yield the crude

product.

The crude product is then purified, typically by column chromatography, to afford the pure

1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane.

Characterization Data
The structure and purity of the synthesized Bis-Cbz-cyclen are confirmed through various

analytical techniques.

Table 2: Spectroscopic Data for Bis-Cbz-cyclen

Technique Observed Data

¹H NMR Data not available in the searched literature.

¹³C NMR Data not available in the searched literature.

Mass Spectrometry Data not available in the searched literature.

Infrared (IR) Spectroscopy Data not available in the searched literature.

Note: While the synthesis of Bis-Cbz-cyclen is mentioned in the literature as a step in forming

other molecules, detailed, publicly available characterization data for the isolated intermediate

is limited.

Applications in Drug Development
Bis-Cbz-cyclen serves as a critical building block in the development of targeted

radiopharmaceuticals. The two free secondary amine groups can be functionalized with
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targeting moieties, such as peptides or antibodies, and/or with additional chelating arms to

improve the stability of the final metal complex. The Cbz protecting groups can be removed

under specific conditions to allow for further modification or to yield the final chelating agent.

Logical Workflow for Synthesis
The synthesis of Bis-Cbz-cyclen is a foundational step in the creation of more complex

chelating agents. The general workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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